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Compound of Interest

Compound Name: Oxyfluorfen-d5

Cat. No.: B12054560

This technical guide provides an in-depth overview of Oxyfluorfen-d5, a deuterated analog of
the herbicide Oxyfluorfen. It is intended for researchers, scientists, and professionals in drug
development and analytical chemistry who utilize stable isotope-labeled internal standards for
precise quantification. This document outlines its core properties, and detailed experimental
protocols for its application in residue analysis, and visualizes the analytical workflow.

Core Properties of Oxyfluorfen-d5

Oxyfluorfen-d5 is primarily used as an internal standard in analytical methodologies,
particularly in isotope dilution mass spectrometry (IDMS), for the quantification of Oxyfluorfen in
various matrices. Its physical and chemical properties are nearly identical to the unlabeled
analyte, ensuring it behaves similarly during sample preparation and analysis, which allows for
accurate correction of matrix effects and analyte loss.
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Property Value Citations
CAS Number 2140327-69-9 [11[2]
Molecular Weight 366.73 g/mol [1][2]
Molecular Formula C15HeD5sCIF3NOa4 [1]

2-Chloro-1-(3-ethoxy-d5-4-
nitrophenoxy)-4-

Synonyms )
(trifluoromethyl)benzene,
Oxyfluorfen D5 (ethyl D5)

Isotopic Purity >99.0 atom% D

Chemical Purity >99.0% (HPLC)

Experimental Protocols for Residue Analysis

Oxyfluorfen-d5 is instrumental in the accurate quantification of Oxyfluorfen residues in
environmental and agricultural samples. Below are detailed methodologies for its use in Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Analysis of Oxyfluorfen in Cotton Gin By-Products by
GC-MS

This protocol details the determination of Oxyfluorfen residues in solid matrices like cotton gin
by-products.

Methodology:
o Sample Extraction:

o Homogenize and shake a 5.0-gram sample with 100 mL of a methanol/water (80:20 v/v)
solution.

e Purification:
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o Purify an aliquot of the extract using a polymeric solid-phase extraction (SPE) column.
o Elute the analyte from the SPE column with dichloromethane.

o Evaporate the eluate to dryness.

e Reconstitution and Analysis:

o Reconstitute the residue with a toluene/acetone (80:20 v/v) solution containing a known
concentration of Oxyfluorfen-d5 as the internal standard.

o Analyze the sample by gas chromatography with negative-ion chemical ionization mass
spectrometry (GC-NCI-MS).

e Quantification:

o The limit of detection (LOD) and limit of quantitation (LOQ) for this method are 0.003 ppm
and 0.01 ppm, respectively.

Analysis of Oxyfluorfen in Water by LC-MS/MS

This protocol is designed for the quantitative determination of Oxyfluorfen in various water
matrices (drinking, ground, and surface water).

Methodology:
e Sample Preparation:
o For control samples, transfer 5 mL of the water sample into an 8-dram amber glass vial.

o For fortified samples, add 0.05 mL of a fortification solution to 4.95 mL of the water sample
in the vial.

e Internal Standard Spiking:
o Add 0.020 mL of a 0.500 pg/mL solution of Oxyfluorfen-d5 to each sample.

o Extraction:
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o Add 5.00 mL of acetonitrile to the water sample and mix using a vortex mixer.

o Allow the sample to return to room temperature.
e Analysis:
o Transfer a 2-mL aliquot of the supernatant to an autosampler vial.

o Analyze the sample using a Liquid Chromatography system coupled to a Tandem Mass
Spectrometer with electrospray ionization (LC-ESI-MS/MS).

e Quantification:
o The limit of quantitation (LOQ) for this method is 0.1 pg/L.

Analytical Workflow Visualization

The following diagram illustrates the general workflow for the quantification of Oxyfluorfen using
Oxyfluorfen-d5 as an internal standard via isotope dilution mass spectrometry.
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Caption: Workflow for quantitative analysis using an internal standard.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12054560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12054560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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